![molecular formula C19H22BrNO11 B2535090 [3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 5-bromofuran-2-carboxylate CAS No. 1094864-24-0](/img/structure/B2535090.png)
[3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 5-bromofuran-2-carboxylate
Description
[3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 5-bromofuran-2-carboxylate is a useful research compound. Its molecular formula is C19H22BrNO11 and its molecular weight is 520.285. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antimicrobial Properties
The compound has been utilized in the synthesis of various derivatives with noted antibacterial and antimicrobial properties. For instance:
- Synthesis of Naphtho-Furan Derivatives : Derivatives such as ethyl-1-acetamido-5-bromonaphtho[2,1-b]furan-2-carboxylate exhibited significant antibacterial and anti-functional activity, indicating the potential for developing antimicrobial agents (Nagarsha et al., 2023).
- Development of 2-Oxaisocephems : A series of 2-oxaisocephems was synthesized using benzyl 3-acetyloxymethyl-7-azido-8-oxo-1-aza-4-oxabicyclo[4.2.0]oct-2-ene-2-carboxylate, showing potent activities against gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis (Tsubouchi et al., 1994).
Synthesis of Carba-Deoxyhexopyranoses
The compound played a role in the synthesis of various amino carba-deoxyhexopyranoses, which have applications in the development of pseudo-sugars with potential medicinal applications (Ogawa et al., 1992).
Reactivity and Transformations
The reactivity of the compound and its derivatives has been explored for various chemical transformations:
- Formation of Renewable Amine and Alcohol : Research into the reactivity of 3-acetamido-5-acetylfuran (a related compound) showed potential for creating renewable amine and alcohol, which could have implications in sustainable chemistry (Liu et al., 2017).
- Synthesis of Cyclic Analogues of β-Adrenergic Blocking Agents : The compound has been used in the synthesis of cyclic analogues of β-adrenergic blocking agents, demonstrating its utility in the synthesis of pharmacologically relevant molecules (Lap & Williams, 1976).
properties
IUPAC Name |
[3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 5-bromofuran-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22BrNO11/c1-8(22)21-15-17(29-11(4)25)16(28-10(3)24)13(7-27-9(2)23)31-19(15)32-18(26)12-5-6-14(20)30-12/h5-6,13,15-17,19H,7H2,1-4H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMDDASWMWCXTDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1C(C(C(OC1OC(=O)C2=CC=C(O2)Br)COC(=O)C)OC(=O)C)OC(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22BrNO11 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
520.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 5-bromofuran-2-carboxylate | |
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